An In-depth Guide to 1-O-galloyl-6-O-cinnamoylglucose: Natural Sources, Discovery, and Experimental Analysis
An In-depth Guide to 1-O-galloyl-6-O-cinnamoylglucose: Natural Sources, Discovery, and Experimental Analysis
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the natural product 1-O-galloyl-6-O-cinnamoylglucose, a gallotannin derivative. It details its primary natural source, discovery, and the experimental protocols for its isolation and characterization. Quantitative data regarding its presence in plant material is presented, and while specific signaling pathways remain an area for future research, the known biological activities of related compounds are discussed. This document serves as a foundational resource for researchers interested in the potential therapeutic applications of this molecule.
Introduction
1-O-galloyl-6-O-cinnamoylglucose is a complex polyphenol belonging to the class of hydrolyzable tannins. These natural compounds are characterized by a central glucose core esterified with gallic acid and, in this specific case, cinnamic acid. Gallotannins are known for a wide range of biological activities, making them promising candidates for drug discovery and development. This guide focuses specifically on the 1-O-galloyl-6-O-cinnamoylglucose isomer, providing detailed information on its origins and the scientific methods used to study it.
Natural Sources and Discovery
The primary identified natural source of 1-O-galloyl-6-O-cinnamoylglucose is the rhizome of Rheum palmatum L., commonly known as Chinese Rhubarb[1][2]. This plant has a long history of use in traditional medicine, and modern phytochemical analysis has led to the identification of numerous bioactive compounds within its rhizomes, including the subject of this guide.
The discovery and isolation of 1-O-galloyl-6-O-cinnamoylglucose from Rheum palmatum were detailed in a 2014 study by Ma et al., which utilized advanced chromatographic techniques to separate a complex mixture of phytochemicals from the plant extract[1]. This work represents a significant contribution to the understanding of the chemical composition of this medicinally important plant.
Quantitative Data
Quantitative analysis of the chemical constituents in the rhizomes of Rheum palmatum has provided an estimate of the concentration of 1-O-galloyl-6-O-cinnamoylglucose. The following table summarizes the available data.
| Compound | Plant Source | Plant Part | Concentration (High Parts Per Million) | Reference |
| 1-O-galloyl-6-O-cinnamoyl-beta-D-glucose | Rheum palmatum L. | Rhizome | 40.6 | Duke, 1992 |
Note: This data is from Dr. Duke's Phytochemical and Ethnobotanical Databases and provides a valuable, albeit singular, data point for the abundance of this compound.
Experimental Protocols
The isolation and purification of 1-O-galloyl-6-O-cinnamoylglucose from Rheum palmatum were achieved through a combination of modern chromatographic techniques. The following is a detailed description of the methodologies based on the work of Ma et al. (2014)[1].
Plant Material and Extraction
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Plant Material: Dried rhizomes of Rheum palmatum L.
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Extraction: The dried and powdered rhizomes are subjected to extraction with a suitable solvent, typically an organic solvent like methanol (B129727) or ethanol, to create a crude extract containing a mixture of phytochemicals.
Chromatographic Separation
A two-step high-resolution chromatographic process is employed for the separation and purification of the target compound.
HSCCC is a liquid-liquid partition chromatography technique that avoids the use of a solid support matrix, thereby minimizing irreversible adsorption of the sample.
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Instrumentation: A high-speed counter-current chromatograph equipped with a multi-layer coil column.
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Two-Phase Solvent System: A carefully selected biphasic solvent system is crucial for successful separation. For the isolation of 1-O-galloyl-6-O-cinnamoylglucose and other compounds from Rheum palmatum, a system composed of n-hexane–ethyl acetate–n-butanol–water at a volume ratio of 1:2:1:4 was utilized[1].
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Procedure:
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The coil column is first filled with the stationary phase (the upper or lower phase of the solvent system).
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The crude extract, dissolved in a small volume of the biphasic solvent mixture, is injected into the column.
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The mobile phase is then pumped through the column at a specific flow rate while the column rotates at high speed.
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The effluent is monitored by a UV detector, and fractions are collected based on the resulting chromatogram.
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Fractions from HSCCC containing the compound of interest are often further purified using RPC, a high-performance liquid chromatography (HPLC) technique adapted for larger sample loads.
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Column: A preparative C18 reversed-phase column.
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Mobile Phase: A gradient of solvents, typically water (often with a small amount of acid like formic acid to improve peak shape) and an organic solvent like methanol or acetonitrile.
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Procedure: The HSCCC fraction is injected onto the RPC column, and a solvent gradient is used to elute the compounds. The elution is monitored by a UV detector, and the purified 1-O-galloyl-6-O-cinnamoylglucose is collected.
Structural Elucidation
The definitive identification of the isolated compound is achieved through various spectroscopic techniques.
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High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the isolated compound. The purity of 1-O-galloyl-6-O-cinnamoylglucose isolated via HSCCC was determined to be over 98%[1].
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Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight and fragmentation pattern of the molecule, which aids in its identification[1].
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR provide detailed information about the chemical structure, including the connectivity of atoms and the stereochemistry of the molecule.
Signaling Pathways and Biological Activity
Currently, there is a lack of specific research on the signaling pathways directly modulated by 1-O-galloyl-6-O-cinnamoylglucose. However, the broader class of gallotannins, to which this compound belongs, has been shown to exhibit a range of biological activities, suggesting potential mechanisms of action.
Gallotannins are known to possess antioxidant, anti-inflammatory, and enzyme-inhibiting properties. For instance, various galloyl esters from rhubarb have been identified as potent inhibitors of squalene (B77637) epoxidase, a key enzyme in cholesterol biosynthesis[2]. This suggests a potential role for 1-O-galloyl-6-O-cinnamoylglucose in lipid metabolism pathways.
Further research is required to elucidate the specific molecular targets and signaling cascades affected by this particular compound.
Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the isolation and characterization of 1-O-galloyl-6-O-cinnamoylglucose.
Caption: General workflow for the isolation and analysis of 1-O-galloyl-6-O-cinnamoylglucose.
Logical Relationship of Compound Classification
The following diagram shows the hierarchical classification of 1-O-galloyl-6-O-cinnamoylglucose.
Figure 1. Chemical structure and numbering of 1-O-galloyl-6-O-cinnamoyl-β-D-glucose.
